BENGHE Foundational & Exploratory

Check Availability & Pricing

"physical properties of Acetylmalononitrile"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acetylmalononitrile

cat. No.: B072418

An In-depth Technical Guide to the Physical Properties of Acetylmalononitrile

Introduction

Acetylmalononitrile, with the linear formula CHsCOCH(CN)z, is a malononitrile derivative. It
serves as a valuable building block in organic synthesis. This document provides a
comprehensive overview of its physical properties, detailed experimental protocols for their
determination, and logical workflows to guide researchers, scientists, and drug development
professionals.

Physical and Chemical Properties

The known physical and chemical properties of Acetylmalononitrile are summarized in the
table below.
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Property Value Source
Molecular Formula CsHaN20 [1]
Molecular Weight 108.10 g/mol

Melting Point 138-141 °C [2]
Boiling Point No data available

Density No data available

Appearance White to off-white solid

As a malononitrile derivative, it
is expected to be soluble in

organic solvents like ethanol,

Solubility )
acetone, and dichloromethane,
with limited solubility in water.
(3]

CAS Number 1187-11-7

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the key
physical properties of a solid organic compound like Acetylmalononitrile.

Melting Point Determination

The melting point is a critical indicator of a compound's purity. A sharp melting range (typically
0.5-1.0°C) is characteristic of a pure substance, while impurities tend to lower and broaden the
melting range.[4]

Methodology: Capillary Method (Thiele Tube or Melting Point Apparatus)

o Sample Preparation: A small amount of the dry, finely powdered Acetylmalononitrile is
packed into a capillary tube, sealed at one end, to a height of 1-2 mm.[5][6]

e Apparatus Setup:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.bldpharm.com/products/1187-11-7.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5488980.htm
https://www.solubilityofthings.com/2-benzylidenepropanedinitrile
https://www.benchchem.com/product/b072418?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b072418?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Thiele Tube: The capillary tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then inserted into a Thiele tube containing a
high-boiling point oil (e.g., mineral oil or silicone oil).[7]

o Melting Point Apparatus: The capillary tube is inserted into the heating block of the
apparatus.[4]

e Heating: The apparatus is heated slowly and steadily, at a rate of about 1-2°C per minute,
especially near the expected melting point.[7]

o Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded. The
melting point is reported as the range T1 - T2.[6]

Prepare Sample: Attach f:“ﬁf;’:‘pg)a{:éﬁ ST Heating: Observation: Result:
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Acetylmalononitrile into a capillary tube melting point apparatus (1-2°C per minute) and T2 (all liquid) as therange T1 - T2
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Caption: Workflow for Melting Point Determination.

Boiling Point Determination

While Acetylmalononitrile is a solid at room temperature, a general method for determining
the boiling point of organic compounds is provided for completeness.

Methodology: Capillary Method

o Sample Preparation: A small amount of the liquid organic compound is placed in a fusion
tube.

o Capillary Insertion: A capillary tube, sealed at one end, is placed inverted into the fusion tube
with the open end submerged in the liquid.[8]
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e Apparatus Setup: The fusion tube is attached to a thermometer, and the assembly is heated
in a suitable heating bath (e.g., Thiele tube or aluminum block).[8][9]

e Heating: The apparatus is heated gently. As the temperature rises, air trapped in the capillary
tube will bubble out.

o Observation: The boiling point is the temperature at which a rapid and continuous stream of
bubbles emerges from the capillary tube.[8] Alternatively, the heat source is removed when a
steady stream of bubbles is observed, and the temperature at which the liquid is drawn back
into the capillary tube is recorded as the boiling point.[10]

Capillary Setup: Apparatus Setup: Heating|& Observation: Result:
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Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Density Determination

The density of a solid can be determined by measuring its mass and the volume it displaces.
Methodology: Liquid Displacement

o Mass Measurement: The mass (m) of a sample of Acetylmalononitrile is accurately
measured using an analytical balance.[11]

e Initial Volume: A graduated cylinder is partially filled with a liquid in which
Acetylmalononitrile is insoluble. The initial volume (V1) of the liquid is recorded.[11]

» Displacement: The weighed solid sample is carefully submerged in the liquid in the
graduated cylinder.

e Final Volume: The new volume (V2) of the liquid is recorded.[11]
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 Calculation: The volume of the solid is calculated as V = V2 - V1. The density (p) is then
calculated using the formula: p = m/V.[11]

Mass Measurement: Volume Measurement: Displacement: Final Volume: Calculation:
Weigh a sample of Record initial liquid volume (V1) Submerge the weighed Record the new liquid Calculate density (p)
Acetylmalononitrile (m) in a graduated cylinder sample in the liquid volume (V2) usingp=m/(V2-V1)
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Caption: Workflow for Density Determination.

Solubility Determination

A qualitative assessment of solubility is performed to understand the compound's behavior in
various solvents.

Methodology: Qualitative Solubility Test

o Sample Preparation: A small, measured amount of Acetylmalononitrile (e.g., 25 mg) is
placed in a test tube.[12]

e Solvent Addition: A small volume of the solvent to be tested (e.g., 0.75 mL of water, ethanol,
etc.) is added to the test tube.[12]

e Mixing: The test tube is shaken vigorously to ensure thorough mixing.[12]

o Observation: The mixture is observed to determine if the solid has completely dissolved. The
compound is classified as soluble, partially soluble, or insoluble.

o Systematic Testing: This process is repeated with a range of solvents of varying polarities
(e.g., water, 5% NaOH, 5% HCI, ethanol, diethyl ether, hexane) to create a solubility profile.
[12][13]
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Caption: Workflow for Qualitative Solubility Testing.

Spectral Data
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While specific spectral data for Acetylmalononitrile were not found in the initial search,
standard characterization would involve the following spectroscopic techniques:

e 'H NMR (Proton Nuclear Magnetic Resonance): This would provide information on the
number of different types of protons, their chemical environment, and their connectivity within
the molecule. One would expect to see signals corresponding to the methyl (CHs) protons
and the methine (CH) proton.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): This technique would identify the
number of different carbon environments in the molecule. Signals for the carbonyl carbon,
the two nitrile carbons, the methine carbon, and the methyl carbon would be expected.

* IR (Infrared) Spectroscopy: IR spectroscopy would be used to identify the functional groups
present. Characteristic absorption bands would be expected for the C=N (nitrile) stretch, the
C=0 (ketone) stretch, and C-H stretches.

For related malononitrile derivatives, these spectroscopic methods are routinely used for
structural confirmation and analysis.[14][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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